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An In-Depth Review of the Synthetic Testosterone Derivative: From Molecular Mechanisms to
Analytical Methodologies

Abstract

4-Hydroxytestosterone (4-OHT), chemically known as 4,17(3-dihydroxyandrost-4-en-3-one, is
a synthetic derivative of testosterone with a multifaceted pharmacological profile.[1] First
patented in 1955, this compound exhibits moderate anabolic and mild androgenic properties.[1]
[2] It is recognized both as a metabolite of the aromatase inhibitor formestane and as a
standalone anabolic agent, leading to its prohibition in competitive sports by the World Anti-
Doping Agency (WADA).[2][3] This technical guide provides a comprehensive overview of 4-
hydroxytestosterone, encompassing its chemical and physical properties, mechanism of
action, metabolic fate, and detailed analytical protocols for its detection and quantification. The
information presented is intended to serve as a valuable resource for researchers, scientists,
and professionals involved in drug development and related fields.

Chemical and Physical Properties

4-Hydroxytestosterone is structurally characterized by a hydroxyl group at the C4 position of
the testosterone backbone. This modification significantly influences its biological activity and
metabolism compared to the parent hormone.[2]
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Property Value Reference

4,173-dihydroxyandrost-4-en-

Chemical Name 30ne [1]
Molecular Formula C19H2803 [2]
Molecular Weight 304.43 g/mol [2]
CAS Number 2141-17-5 [1]
Appearance White Solid [4]

Mechanism of Action

The primary mechanism of action of 4-hydroxytestosterone is mediated through its interaction
with the androgen receptor (AR). As a lipophilic molecule, it can diffuse across the cell
membrane and bind to the AR in the cytoplasm.[2] This binding induces a conformational
change in the receptor, leading to its dissociation from heat shock proteins, dimerization, and
subsequent translocation into the nucleus.[5]

Within the nucleus, the 4-hydroxytestosterone-AR complex binds to specific DNA sequences
known as Androgen Response Elements (ARES) in the promoter regions of target genes. This
interaction modulates the transcription of genes involved in various physiological processes,
including muscle protein synthesis, which underlies its anabolic effects.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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